N-(5-chloro-2-quinazolinyl)acetamide
Overview
Description
N-(5-chloro-2-quinazolinyl)acetamide is a chemical compound with the molecular formula C10H8ClN3O . It is a part of a class of compounds known as quinazolinyl acetamides .
Synthesis Analysis
The synthesis of quinazolinyl acetamides, such as N-(5-chloro-2-quinazolinyl)acetamide, involves the reaction of 2-chloro-N-(4-oxo-2-phenylquinazolin-3(3H)-yl)acetamide with various amines . The starting material, 2-chloro-N-(4-oxo-2-phenylquinazolin-3(3H)-yl)acetamide, is synthesized from anthranilic acid through a multistep process .Scientific Research Applications
Peptidomimetic Building Blocks
N-(2-Amino-5,6,7,8-tetrahydro-6-quinazolinyl)acetamide and its derivatives have been synthesized as novel peptidomimetic building blocks, demonstrating their utility in the synthesis of complex organic molecules (Marinko et al., 2000).
Anticancer and Antimicrobial Agents
N-aryl(benzyl,heteryl)-2-(tetrazolo[1,5-c]quinazolin-5-ylthio)acetamides, related to the quinazoline class, have shown potential as anticancer and antimicrobial agents. This research highlights the promising role of quinazoline derivatives in medical research (Antypenko et al., 2016).
Synthesis Methodology
A facile one-step synthesis method for 5-chloro-imidazo[1,5-a]quinazoline, closely related to N-(5-chloro-2-quinazolinyl)acetamide, has been developed. This method enhances the functionalization of quinazoline derivatives (Li et al., 2009).
Cytotoxicity and Anticancer Activity
Research on substituted 2-[(2-Oxo-2H-[1,2,4]triazino[2,3-c]quinazolin-6-yl)thio]acetamides has revealed significant cytotoxicity and anticancer activity. These findings demonstrate the potential of quinazoline derivatives in cancer treatment (Kovalenko et al., 2012).
Future Directions
properties
IUPAC Name |
N-(5-chloroquinazolin-2-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClN3O/c1-6(15)13-10-12-5-7-8(11)3-2-4-9(7)14-10/h2-5H,1H3,(H,12,13,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JODPDVRVOPYZMU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NC=C2C(=N1)C=CC=C2Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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